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Compound of Interest

Compound Name: Nyasicol

Cat. No.: B13393369

For Researchers, Scientists, and Drug Development Professionals

Nyasicol 1,2-acetonide is a naturally occurring phenolic compound that has been identified as
a lignan.[1] This technical guide provides a summary of its known physical and chemical
properties. Despite a comprehensive search of available scientific literature and chemical
databases, detailed experimental protocols for its synthesis, isolation, and specific biological
activities, including its involvement in signaling pathways, remain largely uncharacterized.

Chemical and Physical Properties

Nyasicol 1,2-acetonide, with the CAS number 1432057-64-1, is a derivative of Nyasicol.[1][2]
[3][4][5] Its fundamental properties are summarized in the table below. The compound typically
presents as a powder.[2] While specific quantitative data for melting and boiling points are not

publicly available, its solubility has been qualitatively described in several organic solvents.
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Property Value Source(s)
CAS Number 1432057-64-1 [1]
Molecular Formula C20H2006 [1]
Molecular Weight 356.37 g/mol [1]
Appearance Powder [2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone

Purity >98% or 95%~99% [1]12]

Structure:
e SMILES:CC1(C)O--INVALID-LINK--c(O)c2)--INVALID-LINK--c1ccc(O)c(O)cl

« INChl:InChI=1S/C20H2006/c1-20(2)25-18(5-3-4-12-6-8-14(21)16(23)10-12)19(26-20)13-7-
9-15(22)17(24)11-13/h6-11,18-19,21-24H,5H2,1-2H3/t18-,19-/m1/s1

Spectral Data

The primary methods for the identification and characterization of Nyasicol 1,2-acetonide are
Mass Spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.[1] However,
detailed 1H and 13C NMR spectral data, including chemical shifts and coupling constants, are
not available in the public domain.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or purification of Nyasicol 1,2-
acetonide have not been reported in the available literature. It is known to be a natural product
isolated from the herb Curculigo capitulata.[3] General methods for the isolation of compounds
from Curculigo species often involve extraction from the rhizomes, but a specific procedure for
this compound is not documented.

Biological Activity and Signaling Pathways
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Currently, there is no published research detailing the specific biological activities, mechanism
of action, or any associated signaling pathways for Nyasicol 1,2-acetonide. As such, the
creation of diagrams for signaling pathways, as requested, is not possible based on the current
state of scientific knowledge.

Logical Relationships in Compound Analysis

While specific experimental workflows for Nyasicol 1,2-acetonide are not available, a general
logical workflow for the characterization of a novel natural product can be conceptualized. This
involves a sequence of steps from isolation to structural elucidation and biological screening.
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General Workflow for Natural Product Characterization
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A generalized workflow for natural product discovery.
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In conclusion, Nyasicol 1,2-acetonide is a known chemical entity with basic characterization
data available. However, a comprehensive understanding of its physical, chemical, and
biological properties is hampered by the lack of detailed published research. Further
investigation is required to elucidate its experimental protocols and to explore its potential
therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 1432057-64-1 | Nyasicol 1,2-acetonide [phytopurify.com]

2. Nyasicol 1,2-acetonide | CAS:1432057-64-1 | Phenols | High Purity | Manufacturer
BioCrick [biocrick.com]

3. medchemexpress.com [medchemexpress.com]

4. NYASICOL 1,2-ACETONIDE | 1432057-64-1 [m.chemicalbook.com]

5. NYASICOL 1,2-ACETONIDE CAS#: 1432057-64-1 [m.chemicalbook.com]

To cite this document: BenchChem. [Nyasicol 1,2-acetonide: A Technical Overview of a
Novel Phenolic Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13393369#physical-and-chemical-properties-of-
nyasicol-1-2-acetonide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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